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Compound of Interest

Compound Name: Rosiptor

Cat. No.: B610560

As an investigational compound that is no longer under active development, Rosiptor (AQX-
1125) requires careful and compliant disposal to ensure laboratory safety and environmental
protection.[1][2] For researchers, scientists, and drug development professionals, adherence to
proper disposal protocols for unused or residual Rosiptor is a critical final step in the
experimental lifecycle. In the absence of a specific Safety Data Sheet (SDS) for this compound,
a precautionary approach aligned with institutional and regulatory guidelines for chemical and
pharmaceutical waste is mandatory.

Precautionary Disposal as a Potentially Hazardous
Chemical

Given that a comprehensive toxicological and environmental impact profile for Rosiptor is not
publicly available, it must be handled as a potentially hazardous substance.[3][4] Standard
operating procedures for the disposal of investigational drugs should be strictly followed. This
involves treating Rosiptor waste with the same level of caution as other hazardous chemical
waste within the laboratory.

Physicochemical Properties of Rosiptor

A summary of the available calculated molecular properties for Rosiptor is provided below.
This data can be useful for waste stream compatibility assessments, although it does not
define its hazardous characteristics.
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Property Value
Molecular Weight 321.27 g/mol
XLogP 3.55
Hydrogen Bond Donors 3

Hydrogen Bond Acceptors 3

Rotatable Bonds 3
Topological Polar Surface Area 66.48 A2

(Data generated using the Chemistry
Development Kit (CDK))[5]

Experimental Protocols for Disposal

The following step-by-step guidance provides a general framework for the proper disposal of
Rosiptor. Researchers must consult and adhere to their institution's specific Environmental
Health and Safety (EHS) policies.

Step 1: Personal Protective Equipment (PPE)

Before handling Rosiptor for disposal, ensure appropriate PPE is worn, including:
o Safety glasses or goggles
¢ Chemical-resistant gloves

e Laboratory coat

Step 2: Waste Segregation

Proper segregation of Rosiptor waste is crucial to prevent unintended chemical reactions and
to ensure compliant disposal.

e Solid Waste:
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o Collect solid Rosiptor powder, contaminated weighing paper, gloves, and other
contaminated consumables in a designated, leak-proof hazardous waste container.

o This container must be clearly labeled as "Hazardous Waste: Rosiptor" and include any
other information required by your institution.

Liquid Waste:

o For solutions containing Rosiptor, use a dedicated, leak-proof, and chemically compatible
liquid waste container.

o The container must be clearly labeled "Hazardous Waste: Rosiptor" and list all solvents
present in the solution.

o Do not mix Rosiptor waste with other chemical waste streams unless their compatibility
has been confirmed.

Sharps Waste:

o Any sharps, such as needles or razor blades, contaminated with Rosiptor must be
disposed of in a designated, puncture-proof sharps container that is also labeled as
hazardous chemical waste.

Step 3: Container Management and Storage

Labeling: All waste containers must be accurately and clearly labeled with "Hazardous
Waste," the full chemical name "Rosiptor,"” and any other institutional or regulatory required
information.

Closure: Keep waste containers securely closed at all times, except when adding waste.

Secondary Containment: Store liquid Rosiptor waste containers in a secondary containment
bin or tray to mitigate potential spills.

Storage Location: Store all Rosiptor waste in a designated satellite accumulation area within
the laboratory, awaiting pickup by your institution's EHS personnel.

Step 4: Final Disposal
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o Contact EHS: Arrange for the collection of the segregated and properly labeled Rosiptor
waste with your institution's Environmental Health and Safety department.

« Incineration: The recommended final disposal method for investigational pharmaceutical
waste is incineration by a licensed hazardous waste management facility. Do not dispose of
Rosiptor down the drain or in the regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of an
investigational compound like Rosiptor.
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Caption: Logical workflow for the precautionary disposal of Rosiptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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